Cas no 108734-05-0 (2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester)

108734-05-0 structure
Product name:2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester
2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester
- 5-pentyl-pyridine-2-carboxylic acid ethyl ester
- JBIAPGHGDHCEQQ-UHFFFAOYSA-N
- 5-pentyl-pyridine-2-carboxylic acid ethylester
- Ethyl 5-pentyl-2-pyridinecarboxylate
- SCHEMBL5015000
- 108734-05-0
- DB-340987
- DTXSID501289929
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- Inchi: InChI=1S/C13H19NO2/c1-3-5-6-7-11-8-9-12(14-10-11)13(15)16-4-2/h8-10H,3-7H2,1-2H3
- InChI Key: JBIAPGHGDHCEQQ-UHFFFAOYSA-N
- SMILES: CCCCCC1=CN=C(C=C1)C(=O)OCC
Computed Properties
- Exact Mass: 221.142
- Monoisotopic Mass: 221.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 39.2A^2
2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester Related Literature
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
108734-05-0 (2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester) Related Products
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